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Compound of Interest

Compound Name:
Tert-butyl 2-(propan-2-

ylidene)hydrazinecarboxylate

Cat. No.: B057451 Get Quote

An In-depth Technical Guide to Tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate

Introduction
Tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate, also known as tert-butyl 2-

isopropylidenehydrazinecarboxylate, is a chemical compound that serves as a valuable

intermediate in organic synthesis. Its structure incorporates a Boc (tert-butoxycarbonyl)

protecting group attached to a hydrazone moiety. This unique combination makes it a versatile

building block, particularly in the development of pharmaceutical compounds and other

complex organic molecules. The propan-2-ylidene group acts as a protecting group for the

terminal nitrogen of the hydrazine, which can be selectively removed under specific conditions,

allowing for further functionalization. This guide provides a comprehensive overview of its

physical and chemical properties, synthesis protocols, and safety information, tailored for

researchers and professionals in drug development.

Chemical Identity and Properties
This section summarizes the key identifiers and physicochemical properties of tert-butyl 2-
(propan-2-ylidene)hydrazinecarboxylate.
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Identifier Value

IUPAC Name
tert-butyl 2-(propan-2-ylidene)hydrazine-1-

carboxylate

CAS Number 16689-34-2

Molecular Formula C₈H₁₆N₂O₂

SMILES Code C/C(C)=N\NC(OC(C)(C)C)=O

MDL Number MFCD07636643

Synonyms

2-Isopropylidenehydrazinecarboxylic Acid tert-

Butyl Ester, 3-Isopropylidenecarbazic Acid tert-

Butyl Ester, tert-Butyl 2-

Isopropylidenehydrazinecarboxylate[1]

Physical and Chemical Properties
Property Value Reference

Molecular Weight 172.23 g/mol

Appearance
White to almost white powder

or crystals
[1]

Melting Point 98.0 to 102.0 °C [1]

Boiling Point Data not available

Purity >98.0% (qNMR) [1]

Storage Conditions Store at 2-8°C

Solubility

Soluble in common organic

solvents like ethanol, acetone,

and methylene chloride.

Limited solubility in water.

[2]
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The standard synthesis of tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate involves a

condensation reaction between tert-butyl carbazate (also known as Boc-hydrazine) and

acetone (propan-2-one). This reaction forms the hydrazone functional group.

Materials and Equipment
Tert-butyl carbazate (CAS: 870-46-2)

Acetone (Propan-2-one)

Anhydrous solvent (e.g., ethanol or methanol)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser (optional, for reactions requiring heating)

Ice bath

Büchner funnel and filter paper for vacuum filtration

Experimental Procedure
Reaction Setup: In a round-bottom flask, dissolve tert-butyl carbazate (1.0 equivalent) in a

minimal amount of the chosen anhydrous solvent (e.g., ethanol).

Addition of Acetone: While stirring the solution at room temperature, add acetone (1.1 to 1.5

equivalents) dropwise.

Reaction: The reaction is typically exothermic and can often proceed to completion at room

temperature within a few hours. Progress can be monitored by Thin Layer Chromatography

(TLC). If the reaction is slow, the mixture can be gently heated to reflux for a short period.

Product Isolation: Upon completion, the product often precipitates from the solution. The

flask can be cooled in an ice bath to maximize precipitation.
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Purification: The solid product is collected by vacuum filtration, washed with a small amount

of cold solvent, and then dried under vacuum. Further purification can be achieved by

recrystallization from a suitable solvent system (e.g., ethanol/water).

Reactants

Process Product

tert-butyl carbazate

Condensation Reaction

Acetone
tert-butyl 2-(propan-2-ylidene)

hydrazinecarboxylate

Click to download full resolution via product page

Figure 1. Synthesis workflow for the target compound.

Applications in Drug Development
While direct applications of tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate are specific

to individual synthetic pathways, its structural components are of significant interest in

medicinal chemistry.

Protected Hydrazine Source: The molecule serves as a stable, Boc-protected hydrazine

equivalent. The Boc group can be removed under acidic conditions, while the propan-2-

ylidene group can be cleaved by hydrolysis, revealing the free hydrazine for subsequent

reactions.

Intermediate for Heterocycle Synthesis: Hydrazones are key precursors for synthesizing a

variety of nitrogen-containing heterocyclic compounds, which are common scaffolds in drug

molecules.

Precursor for Bioactive Molecules: The parent compound, tert-butyl carbazate, is used in the

synthesis of various pharmaceuticals, including HIV-1 protease inhibitors. The title compound

acts as a modified version of this precursor, allowing for different synthetic strategies.
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Figure 2. Logical relationship of the compound in synthesis.

Spectral Data Interpretation
Specific spectral data for tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate is not widely

published. However, the expected spectral characteristics can be inferred from its structure.

¹H NMR: The spectrum would show a large singlet around 1.5 ppm corresponding to the nine

equivalent protons of the tert-butyl (Boc) group. Two singlets would appear for the two methyl

groups of the propan-2-ylidene moiety, and a broad singlet for the N-H proton.

¹³C NMR: Characteristic peaks would include the quaternary carbons of the tert-butyl group,

the carbonyl carbon of the carbazate, and the C=N carbon of the hydrazone.
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IR Spectroscopy: Key absorption bands would be observed for the N-H stretch (around 3300

cm⁻¹), C=O stretch of the carbamate (around 1700 cm⁻¹), and the C=N stretch of the

hydrazone (around 1650 cm⁻¹).

Safety and Handling
A specific Safety Data Sheet (SDS) for tert-butyl 2-(propan-2-ylidene)hydrazinecarboxylate
is not readily available. Therefore, it is prudent to handle this compound with the precautions

recommended for its parent compound, tert-butyl carbazate.

Hazards: Tert-butyl carbazate is classified as a flammable solid and is harmful if swallowed

or in contact with skin[3][4]. It may cause skin and eye irritation.

Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.

Handle in a well-ventilated area or under a chemical fume hood[3].

Keep away from heat, sparks, and open flames[3].

Avoid generating dust.

Wash hands thoroughly after handling.

First Aid:

Skin Contact: Immediately wash with plenty of soap and water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so.

Inhalation: Move the person to fresh air.

Ingestion: Do NOT induce vomiting. Call a physician or poison control center

immediately[5].
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Disclaimer: This information is for guidance only and is based on the properties of a related

compound. Always consult a comprehensive and current Safety Data Sheet (SDS) before

handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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